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Compound of Interest

Compound Name: Omiganan

Cat. No.: B549175

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Omiganan stock
solutions for various in vitro assays. Omiganan is a synthetic cationic antimicrobial peptide with
broad-spectrum activity against bacteria and fungi. Proper preparation of stock solutions is
critical for obtaining accurate and reproducible results in downstream applications.

Omiganan Properties

A summary of the key properties of Omiganan is provided in the table below. This information
Is essential for accurate calculation of concentrations and proper handling of the peptide.

Property Value Source

Molecular Weight 1779.1 g/mol

Appearance Lyophilized white powder General peptide characteristic
Solubility Soluble in sterile distilled water

Recommended Solvents and Storage

The choice of solvent and storage conditions are critical for maintaining the stability and activity
of Omiganan.
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Parameter Recommendation Source

Primary Solvent Sterile, nuclease-free water

_ Limited data; consider assay
Alternative Solvents o
compatibility

] Aliguot and store at -20°C or
Stock Solution Storage

-80°C
Long-term Storage -20°C or -80°C for up to 10
(Lyophilized) years

Stock Solution Stability (-80°C)  Up to 6 months

Stock Solution Stability (-20°C)  Up to 1 month

Protocol: Reconstitution of Lyophilized Omiganan

This protocol describes the step-by-step procedure for reconstituting lyophilized Omiganan to
create a high-concentration stock solution.

Materials:

e Lyophilized Omiganan peptide

o Sterile, nuclease-free water

» Sterile, low-protein binding microcentrifuge tubes
o Calibrated micropipettes and sterile tips

o Vortex mixer

¢ Microcentrifuge

Procedure:

o Equilibration: Before opening, allow the vial of lyophilized Omiganan to equilibrate to room
temperature for 15-20 minutes. This prevents condensation from forming inside the vial.
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o Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected
at the bottom.

e Solvent Addition: Carefully open the vial and add the required volume of sterile, nuclease-
free water to achieve the desired stock concentration (e.g., 1 mg/mL or 10 mg/mL). To
minimize foaming, gently add the solvent down the side of the vial.

» Dissolution: Close the vial and gently swirl or vortex to dissolve the peptide completely. For
higher concentrations, sonication may be required to achieve full solubility.

» Aliquoting: Once the Omiganan is completely dissolved, aliquot the stock solution into
sterile, low-protein binding microcentrifuge tubes. Aliquoting prevents multiple freeze-thaw
cycles of the main stock, which can degrade the peptide.

o Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Experimental Workflow: Preparing Omiganan Stock
Solution
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 To cite this document: BenchChem. [Preparing Omiganan Stock Solutions for In Vitro
Assays: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b549175#preparing-omiganan-stock-solutions-for-in-
vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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